N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide

• IUPAC Name: N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-pyrrolidin-3-ylbenzamide
• InChI: InChI=1S/C17H18N4OS/c22-16(19-10-13-11-21-7-8-23-17(21)20-13)15-4-2-1-3-14(15)12-5-6-18-9-12/h1-4,7-8,11-12,18H,5-6,9-10H2,(H,19,22)
• InChI Key: CHCUPOGZRSGOGG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CC=CC=C2C(=O)NCC3=CN4C=CSC4=N3
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a benzamide derivative that has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels that support tumor growth), and reduce oxidative stress and inflammation in the brain. It has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide for lab experiments is its high potency and specificity. It has been shown to have significant anticancer activity at low concentrations, making it a useful tool for studying cancer cell biology and developing new cancer therapies. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide. One area of focus could be on developing new formulations or delivery methods to improve the solubility and bioavailability of the compound. Another area of focus could be on studying the compound's mechanism of action in more detail to identify new targets for cancer therapy or neurodegenerative disease treatment. Additionally, further studies could be conducted to investigate the potential use of this compound in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects.

Synthesis Methods

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide can be synthesized using a specific method that involves the reaction of 2-(3-pyrrolidinyl)benzaldehyde with 2-mercaptoimidazole in the presence of a base. The resulting product is then treated with an acid to yield the final compound. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-(3-pyrrolidinyl)benzamide has been studied extensively for its potential therapeutic applications in various scientific research areas. This compound has been shown to have significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.